CXCR2-IN-1
CXCR2-IN-1
CXCR2-IN-1 is a central nervous system penetrant CXCR2 antagonists with a pIC50 of 9.3.
Brand Name:
Vulcanchem
CAS No.:
1873376-49-8
VCID:
VC0007309
InChI:
InChI=1S/C19H20Cl2FN3O4S/c1-25-9-7-11(8-10-25)30(28,29)18-12(20)5-6-15(17(18)26)24-19(27)23-14-4-2-3-13(22)16(14)21/h2-6,11,26H,7-10H2,1H3,(H2,23,24,27)
SMILES:
CN1CCC(CC1)S(=O)(=O)C2=C(C=CC(=C2O)NC(=O)NC3=C(C(=CC=C3)F)Cl)Cl
Molecular Formula:
C₁₉H₂₀Cl₂FN₃O₄S
Molecular Weight:
476.35
CXCR2-IN-1
CAS No.: 1873376-49-8
Inhibitors
VCID: VC0007309
Molecular Formula: C₁₉H₂₀Cl₂FN₃O₄S
Molecular Weight: 476.35
| CAS No. | 1873376-49-8 |
|---|---|
| Product Name | CXCR2-IN-1 |
| Molecular Formula | C₁₉H₂₀Cl₂FN₃O₄S |
| Molecular Weight | 476.35 |
| IUPAC Name | 1-(2-chloro-3-fluorophenyl)-3-[4-chloro-2-hydroxy-3-(1-methylpiperidin-4-yl)sulfonylphenyl]urea |
| Standard InChI | InChI=1S/C19H20Cl2FN3O4S/c1-25-9-7-11(8-10-25)30(28,29)18-12(20)5-6-15(17(18)26)24-19(27)23-14-4-2-3-13(22)16(14)21/h2-6,11,26H,7-10H2,1H3,(H2,23,24,27) |
| Standard InChIKey | BJYOBCUGMDKPBM-UHFFFAOYSA-N |
| SMILES | CN1CCC(CC1)S(=O)(=O)C2=C(C=CC(=C2O)NC(=O)NC3=C(C(=CC=C3)F)Cl)Cl |
| Description | CXCR2-IN-1 is a central nervous system penetrant CXCR2 antagonists with a pIC50 of 9.3. |
| Reference | [1]. Xu H, et al. Discovery of CNS Penetrant CXCR2 Antagonists for the Potential Treatment of CNS Demyelinating Disorders. ACS Med Chem Lett. 2016 Feb 8;7(4):397-402. |
| PubChem Compound | 127020968 |
| Last Modified | Nov 11 2021 |
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